BENGHE Foundational & Exploratory

Check Availability & Pricing

Commercially available Sunitinib-d10 suppliers
and pricing

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sunitinib-d10

Cat. No.: B019961

A Technical Guide to Sunitinib-d10 for
Researchers

This in-depth technical guide is designed for researchers, scientists, and drug development
professionals, providing comprehensive information on the commercially available deuterated
internal standard, Sunitinib-d10. This document outlines its suppliers, key technical data, and
detailed experimental protocols for its application in quantitative analysis.

Introduction to Sunitinib-d10

Sunitinib is a multi-targeted receptor tyrosine kinase (RTK) inhibitor used in cancer therapy,
notably for renal cell carcinoma (RCC) and imatinib-resistant gastrointestinal stromal tumors
(GIST). It functions by inhibiting several RTKs, including platelet-derived growth factor
receptors (PDGF-R) and vascular endothelial growth factor receptors (VEGF-R), which are
crucial for tumor angiogenesis and cell proliferation. Sunitinib-d10 is a stable, isotopically
labeled version of Sunitinib, where ten hydrogen atoms have been replaced by deuterium. This
modification makes it an ideal internal standard for quantitative bioanalytical methods, such as
liquid chromatography-tandem mass spectrometry (LC-MS/MS), ensuring accurate and precise
measurement of Sunitinib in biological matrices.
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Sunitinib-d10 is available from a variety of chemical suppliers that specialize in reference
standards and research chemicals. The following table summarizes some of the known
suppliers and provides an indication of pricing. Note that prices are subject to change and may
vary based on the quantity and purity required.

. Available Indicative Pricing
Supplier o CAS Number
Quantities (USD)
$230 (1 mg), $690 (5
MedChemExpress 1 mg, 5 mg ) 1126721-82-1
mg
Cayman Chemical - - 1126721-82-1

Simson Pharma
- - 1126721-82-1

Limited
Login required for
LGC Standards 1 mg, 5 mg, 10 mg o 1126721-82-1
pricing
Veeprho - Request a quote 1126721-82-1
Acanthus Research 100 mg Request a quote 1126721-82-1
Aquigen Bio Sciences - - 1126721-82-1
ARTIS STANDARDS - - 1126721-82-1

Technical Data

The following table provides key quantitative and technical specifications for Sunitinib-d10,
compiled from various suppliers.
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Parameter Value

N-[2-[di(ethyl-1,1,2,2,2-d5)amino]ethyl]-5-[(Z)-(5-
) fluoro-1,2-dihydro-2-oxo-3H-indol-3-
Chemical Name ) )
ylidene)methyl]-2,4-dimethyl-1H-pyrrole-3-

carboxamide

Molecular Formula C22H17D10FN4O2

Formula Weight 408.5 g/mol

CAS Number 1126721-82-1

Purity >99% deuterated forms (di-dio); >95% (HPLC)
Appearance Solid

Solubility Soluble in DMSO

Sunitinib Signaling Pathway

Sunitinib exerts its anti-cancer effects by inhibiting multiple receptor tyrosine kinases on the cell
surface. This blockage disrupts downstream signaling cascades that are critical for cancer cell
growth, proliferation, and the formation of new blood vessels (angiogenesis). The diagram
below illustrates the primary targets of Sunitinib and the key signaling pathways it affects.
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Sunitinib's inhibition of multiple RTKs and downstream pathways.

Experimental Protocols

Sunitinib-d10 is primarily used as an internal standard (IS) for the quantification of Sunitinib in
biological samples by LC-MS/MS. The following is a generalized protocol synthesized from
multiple validated methods. Researchers should optimize and validate the method for their
specific matrix and instrumentation.

1. Preparation of Stock and Working Solutions

e Sunitinib-d10 Stock Solution (1 mg/mL): Accurately weigh and dissolve Sunitinib-d10 in an
appropriate solvent such as methanol or DMSO.
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e Sunitinib-d10 Working Solution (e.g., 0.2 ng/mL): Serially dilute the stock solution with a
suitable solvent (e.g., acetonitrile/water) to the final working concentration.

 To cite this document: BenchChem. [Commercially available Sunitinib-d10 suppliers and
pricing]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b019961#commercially-available-sunitinib-d10-
suppliers-and-pricing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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